![molecular formula C11H18ClN3 B2378635 2-Cyclopentyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride CAS No. 2193060-65-8](/img/structure/B2378635.png)
2-Cyclopentyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride
Overview
Description
“2-Cyclopentyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride” is a chemical compound with the molecular formula C11H18ClN3 and a molecular weight of 227.74. It is a derivative of the 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine family .
Synthesis Analysis
The synthesis of similar compounds, such as 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide derivatives, has been reported . The synthesis was accomplished in six steps from commercially available 2-amino pyrimidine . The condensation of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide with aromatic aldehydes in ethanol at reflux led to the generation of hydrazone derivatives .Scientific Research Applications
Gαq-Protein Ligands Inhibitors
The compound is a derivative of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine, known as BIM-46174 and its dimeric form BIM-46187 . These are heterocyclized dipeptides that belong to the very few cell-permeable compounds known to preferentially silence Gαq proteins . This makes them potential inhibitors of Gαq proteins, which are involved in various cellular signaling pathways .
Combinatorial Chemistry
The compound has been used in combinatorial chemistry to create a library of BIM molecules . This library was evaluated in a second messenger-based fluorescence assay to analyze the activity of Gαq proteins .
Structure-Activity Relationship Studies
The compound has been used in structure-activity relationship studies . These studies have helped to identify structural requirements for biological activity, such as a redox reactive thiol/disulfane substructure, an N-terminal basic amino group, a cyclohexylalanine moiety, and a bicyclic skeleton .
Cellular Toxicity Studies
Active compounds of this type have exhibited cellular toxicity . This property has been investigated in detail for the prototypical inhibitor .
Anticancer Activities
Derivatives of the compound, specifically 2-phenyl-5,6,7,8-tetrahydroimidazo[1,2-b]pyridazine derivatives bearing sulfonamides, have shown anticancer activities . They have been tested as antiproliferative molecules against five human cancer cell lines, namely A-549 lung cancer, Hs-683 glioma, MCF-7 breast cancer, SKMEL-28, and B16-F10 melanoma cell lines .
Drug Discovery
Given its various biological activities, the compound can be used in the early stages of drug discovery . However, it’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals .
Mechanism of Action
Target of Action
The primary target of 2-Cyclopentyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride is Gαq proteins . Gαq proteins are a type of G protein, which are critical components of signal transduction in cells. They play a key role in transmitting signals from G protein-coupled receptors (GPCRs) on the cell surface to the inside of the cell .
Mode of Action
This compound interacts with its targets, the Gαq proteins, by silencing them . This means it inhibits the activity of these proteins, preventing them from transmitting signals within the cell .
Biochemical Pathways
The silencing of Gαq proteins affects the intracellular signaling pathways that these proteins are involved in . One of the key pathways affected is the production of myo-inositol 1-phosphate , a second messenger molecule involved in various cellular processes .
Pharmacokinetics
It is noted that the compound iscell-permeable , suggesting it can readily cross cell membranes and potentially have a wide distribution within the body .
Result of Action
The result of the compound’s action is a change in cellular activity due to the silencing of Gαq proteins. This can lead to alterations in the cellular processes that these proteins regulate. It’s important to note that active compounds of this type have been observed to exhibitcellular toxicity .
properties
IUPAC Name |
2-cyclopentyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3.ClH/c1-2-4-9(3-1)10-8-14-6-5-12-7-11(14)13-10;/h8-9,12H,1-7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKDMSQVASPDXMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2=CN3CCNCC3=N2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopentyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride | |
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